2-ethoxy-5-methyl-N-(2-oxoindolin-5-yl)benzenesulfonamide

• IUPAC Name: 2-ethoxy-5-methyl-N-(2-oxo-1,3-dihydroindol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C17H18N2O4S/c1-3-23-15-7-4-11(2)8-16(15)24(21,22)19-13-5-6-14-12(9-13)10-17(20)18-14/h4-9,19H,3,10H2,1-2H3,(H,18,20)
• InChI Key: DYDOJVGFHOCPNS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)C3
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol
• CAS No.: 921539-40-4

Description

2-ethoxy-5-methyl-N-(2-oxoindolin-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H18N2O4S and its molecular weight is 346.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Vasospasm Prevention in Subarachnoid Hemorrhage

2-Ethoxy-5-methyl-N-(2-oxoindolin-5-yl)benzenesulfonamide and related compounds have been explored for their potential in treating cerebral vasospasm, particularly following subarachnoid hemorrhage (SAH). A study demonstrated the effectiveness of related endothelin receptor antagonists in reducing the constriction of the basilar artery in rabbits induced by SAH (Zuccarello et al., 1996).

Anticancer Applications

Compounds with structural similarity to this compound have shown potential as antiproliferative agents against various cancer cell lines. For instance, specific derivatives displayed significant antiproliferative activity against breast cancer and neuroblastoma cell lines (Motavallizadeh et al., 2014).

Synthesis and Chemical Properties

Research has been conducted on the synthesis of compounds related to this compound, particularly focusing on the oxidative cyclization processes. This work contributes to the broader understanding of the chemical properties and potential applications of such compounds (Rajeswaran & Srinivasan, 1994).

Cognitive Enhancement Properties

Certain derivatives have been studied for their potential in cognitive enhancement. For example, a study on SB-399885, a related compound, demonstrated its potential as a cognitive enhancer, likely through enhancements of cholinergic function (Hirst et al., 2006).

Pharmacokinetics Studies

Studies have also been conducted to understand the pharmacokinetic properties of related compounds, such as TA-0201. These studies provide insights into the distribution and metabolism of these compounds in the body, which is crucial for their potential therapeutic applications (Ohashi, Nakamura, & Yoshikawa, 1999).